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Compound of Interest

Compound Name: Sodium carbonate monohydrate

Cat. No.: B1586706

This guide provides a comprehensive overview of sodium carbonate monohydrate, a crucial
compound for researchers, scientists, and professionals in drug development. It covers its
chemical identity, physicochemical properties, manufacturing, analytical procedures, and
applications, with a focus on presenting data in a clear and accessible format.

Chemical Identification

Sodium carbonate monohydrate is the hydrated salt of carbonic acid.[1][2] It is also
commonly known as crystal carbonate.[2][3] The primary identifier for this chemical compound
is its CAS (Chemical Abstracts Service) number.

Identifier Value
CAS Number 5968-11-6[1][3][4][5][6]
Chemical Name Sodium Carbonate Monohydrate[1][7]

Sodium carbonate hydrate, Disodium Carbonate

Synonyms Monohydrate, Carbonic Acid Sodium Salt
Monohydrate[1][4]

EC Number 207-838-8

PubChem CID 62596[4]
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Physicochemical Properties

Sodium carbonate monohydrate is a white, crystalline, odorless, and hygroscopic solid.[1][3]
[8] It is stable under normal conditions but is incompatible with strong acids, aluminum, fluorine,
and lithium.[8] When dissolved in water, it forms an alkaline solution.[1][2]

Property Value

Molecular Formula Na2COs3-H20[1][4][5]

Molecular Weight 124.00 g/mol [1][4][5][9]

Appearance White crystalline powder or granules[1][3][4][8]
Solubility Freely soluble in water; Insoluble in alcohol[1][8]
pH ~11.6 (for a solution)[5]

Loss on Drying 12.0% - 15.0%[1][10]

Purity (Assay) > 99.5%[1][4]

Manufacturing Process

Commercially, sodium carbonate is produced in large quantities primarily through the Solvay
process, which uses sodium chloride (brine) and limestone as raw materials.[2][11][12] The
monohydrate form can be obtained through the crystallization of a sodium carbonate solution.
[13]

A simplified logical flow for producing the monohydrate form from the anhydrous "light ash”
generated by the Solvay process is outlined below.
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Manufacturing workflow for sodium carbonate monohydrate.

Applications in Drug Development

In the pharmaceutical industry, sodium carbonate monohydrate serves several key functions,
primarily as an excipient.[14] Its alkaline properties make it a versatile agent in formulation.

» Buffering Agent and pH Adjuster: It is used to control the pH of formulations, ensuring the
stability and efficacy of the active pharmaceutical ingredient (API).[14][15][16]

o Effervescent Formulations: It is a common component in effervescent tablets and powders.
[17]

o Chemical Synthesis: It can be used as a reagent in various chemical reactions during the
synthesis of pharmaceutical compounds.[14]
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» Antacid Properties: In some over-the-counter products, it acts as an antacid to neutralize
stomach acid.[16]

Examples of medications that list sodium carbonate monohydrate as an excipient include
formulations of Methotrexate Sodium and Rosuvastatin Calcium.[14]

Analytical Procedures

The purity and identity of sodium carbonate monohydrate are critical for its use in
pharmaceutical applications. Standardized analytical methods, such as those from the United
States Pharmacopeia (USP) or the American Chemical Society (ACS), are employed.[6][10][18]

This protocol details the determination of sodium carbonate monohydrate purity via titrimetry,
a common and reliable method.[10][18]

Objective: To determine the assay of sodium carbonate monohydrate, which should be not
less than 99.5%.[10]

Principle: The carbonate is titrated with a strong acid (hydrochloric acid) to a visual endpoint
using methyl orange as an indicator. The reaction proceeds in two stages, but the final endpoint
corresponds to the complete neutralization of the carbonate.

Materials:

e Sodium Carbonate Monohydrate sample

e 1 N Hydrochloric Acid (HCI) volumetric solution
o Methyl orange indicator solution

» Deionized water

e 125 mL glass-stoppered flask

e 50 mL burette

e Analytical balance
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Procedure:

o Accurately weigh approximately 2.5 g of the sodium carbonate monohydrate sample.[18]
o Transfer the sample to a 125 mL flask.

e Dissolve the sample in 50 mL of deionized water.[10][18]

e Add 2-3 drops (approximately 0.10 mL) of methyl orange indicator solution to the flask. The
solution will turn yellow.[18]

e Titrate the solution with 1 N HCI from the burette. Add the acid slowly with constant stirring
until the solution becomes faintly pink.[10]

e To ensure a sharp endpoint, heat the solution to boiling. The color may revert to yellow as
dissolved COz2 is expelled.

o Cool the solution and continue the titration until the faint pink color is no longer affected by
continued boiling.[10]

¢ Record the final volume of 1 N HCI used.

Calculation: The assay is calculated based on the stoichiometry of the reaction. One milliliter of
1 N hydrochloric acid corresponds to 0.062 g of Na2COs3-H20.[18]

Assay (%) = (Volume of HCI (mL) x Normality of HCI x 124.00 g/mol ) / (Weight of sample (g) %
2 x 1000) x 100
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Experimental workflow for the assay of sodium carbonate monohydrate.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1586706?utm_src=pdf-body-img
https://www.benchchem.com/product/b1586706?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

Sodium carbonate monohydrate is considered hazardous and requires careful handling. It
can cause serious eye irritation and may cause skin and respiratory tract irritation.[7][9][19]

o Personal Protective Equipment (PPE): Always wear approved safety glasses with side
shields or goggles, chemical-resistant gloves, and appropriate body-covering clothing.[7][20]

« Handling: Handle in a well-ventilated area or in a chemical fume hood to avoid dust
formation.[7][21] Avoid contact with skin and eyes and do not breathe the dust.[21][22]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[7][20][21]
The material is hygroscopic and must be protected from humidity.[7][21]

o First Aid: In case of eye contact, rinse cautiously with water for several minutes.[7][19] For
skin contact, wash with plenty of soap and water.[7] If inhaled, move to fresh air.[7] Seek
medical attention if irritation persists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. laballey.com [laballey.com]

e 2. Sodium carbonate - Wikipedia [en.wikipedia.org]
o 3. allanchem.com [allanchem.com]

e 4. chemimpex.com [chemimpex.com]

e 5.5968-11-6 CAS | SODIUM CARBONATE MONOHYDRATE | Metallic Salts (Metal Salts) |
Article No. 05812 [lobachemie.com]

6. merckmillipore.com [merckmillipore.com]

7. prochemonline.com [prochemonline.com]

8. SODIUM CARBONATE, MONOHYDRATE | 5968-11-6 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1586706?utm_src=pdf-body
https://prochemonline.com/wp-content/uploads/2024/10/3261-5.SodiumCarbonateMonohydrate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Carbonate-Monohydrate
https://www.fishersci.com/store/msds?partNumber=S2623&productDescription=SODIUM+CARB+MONOHYD+CERT+3KG&vendorId=VN00033897&countryCode=US&language=en
https://prochemonline.com/wp-content/uploads/2024/10/3261-5.SodiumCarbonateMonohydrate.pdf
https://camachem.com/fr/blog/guide-to-sodium-carbonate-safety
https://prochemonline.com/wp-content/uploads/2024/10/3261-5.SodiumCarbonateMonohydrate.pdf
https://www.carlroth.com/medias/SDB-2597-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTMzOTl8YXBwbGljYXRpb24vcGRmfGFHUTFMMmcwT0M4NU1UZ3pOVEV4TVRFM09EVTBMMU5FUWw4eU5UazNYMGRDWDBWT0xuQmtaZ3w2ODA2OGY3YmQ5Y2RmYjhhNGI3YzFiMTMzMzM5MmMwZDk0ZDNkMzI5ZmJiNDUzNWNlNWNhNTljOGNjNDUzZGRk
https://www.carlroth.com/medias/SDB-2597-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTMzOTl8YXBwbGljYXRpb24vcGRmfGFHUTFMMmcwT0M4NU1UZ3pOVEV4TVRFM09EVTBMMU5FUWw4eU5UazNYMGRDWDBWT0xuQmtaZ3w2ODA2OGY3YmQ5Y2RmYjhhNGI3YzFiMTMzMzM5MmMwZDk0ZDNkMzI5ZmJiNDUzNWNlNWNhNTljOGNjNDUzZGRk
https://www.carlroth.com/medias/SDB-0474-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTU5MjR8YXBwbGljYXRpb24vcGRmfGFEQXhMMmhtTkM4NU1qQTJNalU0T0RJM01qazBMMU5FUWw4d05EYzBYMFJGWDBWT0xuQmtaZ3wxMTQ0NTA4MmY5NThiYTBiYTg1Y2E4NTg4NWUyNWQ3NzIyODk0NGVjZTRkN2MwMDBiNTk3MWMwMmFiYmY1NGQw
https://prochemonline.com/wp-content/uploads/2024/10/3261-5.SodiumCarbonateMonohydrate.pdf
https://camachem.com/fr/blog/guide-to-sodium-carbonate-safety
https://www.carlroth.com/medias/SDB-2597-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTMzOTl8YXBwbGljYXRpb24vcGRmfGFHUTFMMmcwT0M4NU1UZ3pOVEV4TVRFM09EVTBMMU5FUWw4eU5UazNYMGRDWDBWT0xuQmtaZ3w2ODA2OGY3YmQ5Y2RmYjhhNGI3YzFiMTMzMzM5MmMwZDk0ZDNkMzI5ZmJiNDUzNWNlNWNhNTljOGNjNDUzZGRk
https://prochemonline.com/wp-content/uploads/2024/10/3261-5.SodiumCarbonateMonohydrate.pdf
https://www.carlroth.com/medias/SDB-2597-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTMzOTl8YXBwbGljYXRpb24vcGRmfGFHUTFMMmcwT0M4NU1UZ3pOVEV4TVRFM09EVTBMMU5FUWw4eU5UazNYMGRDWDBWT0xuQmtaZ3w2ODA2OGY3YmQ5Y2RmYjhhNGI3YzFiMTMzMzM5MmMwZDk0ZDNkMzI5ZmJiNDUzNWNlNWNhNTljOGNjNDUzZGRk
https://prochemonline.com/wp-content/uploads/2024/10/3261-5.SodiumCarbonateMonohydrate.pdf
https://www.fishersci.com/store/msds?partNumber=S2623&productDescription=SODIUM+CARB+MONOHYD+CERT+3KG&vendorId=VN00033897&countryCode=US&language=en
https://prochemonline.com/wp-content/uploads/2024/10/3261-5.SodiumCarbonateMonohydrate.pdf
https://prochemonline.com/wp-content/uploads/2024/10/3261-5.SodiumCarbonateMonohydrate.pdf
https://www.benchchem.com/product/b1586706?utm_src=pdf-custom-synthesis
https://www.laballey.com/products/sodium-carbonate-mono-hydrate-acs
https://en.wikipedia.org/wiki/Sodium_carbonate
https://allanchem.com/sodium-carbonate-monohydrate/
https://www.chemimpex.com/products/01261
https://www.lobachemie.com/Metallic-Salts-Metal-Salts-05812/SODIUM-CARBONATE-MONOHYDRATE-CASNO-5968-11-6.aspx
https://www.lobachemie.com/Metallic-Salts-Metal-Salts-05812/SODIUM-CARBONATE-MONOHYDRATE-CASNO-5968-11-6.aspx
https://www.merckmillipore.com/SG/en/product/Sodium-carbonate-monohydrate,MDA_CHEM-106386
https://prochemonline.com/wp-content/uploads/2024/10/3261-5.SodiumCarbonateMonohydrate.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1704053.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

9. Sodium Carbonate Monohydrate | CH2Na204 | CID 2735133 - PubChem
[pubchem.ncbi.nlm.nih.gov]

10. drugfuture.com [drugfuture.com]
11. edu.rsc.org [edu.rsc.org]

12. US8202659B2 - Method for obtaining sodium carbonate monohydrate crystals - Google
Patents [patents.google.com]

13. Transformation between sodium carbonate monohydrate and sodium
carbonate_Chemicalbook [chemicalbook.com]

14. drugs.com [drugs.com]

15. abachemicals.com [abachemicals.com]

16. What is Sodium carbonate used for? [synapse.patsnap.com]
17. pharmaexcipients.com [pharmaexcipients.com]

18. pubs.acs.org [pubs.acs.org]

19. fishersci.com [fishersci.com]

20. camachem.com [camachem.com]

21. carlroth.com [carlroth.com]

22. carlroth.com [carlroth.com]

To cite this document: BenchChem. [A Technical Guide to Sodium Carbonate Monohydrate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1586706#cas-number-for-sodium-carbonate-
monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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